Cas no 2639432-37-2 (tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate)

• Product Name: tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate
• CAS No: 2639432-37-2
• MF: C₁₀H₂₁NO₅
• MW: 235.277443647385
• CID: 5866356
• PubChem ID: 165901438
• Update Time: 2025-10-31

tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2639432-37-2
• tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate
• EN300-6988287

• Inchi： 1S/C10H21NO5/c1-9(2,3)16-8(13)11-5-10(14,6-12)7-15-4/h12,14H,5-7H2,1-4H3,(H,11,13)
• InChI Key： FROAKSFFBOYHIN-UHFFFAOYSA-N
• SMILES： OC(CO)(COC)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 235.14197277g/mol
• Monoisotopic Mass: 235.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate

Introduction to tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate (CAS No. 2639432-37-2)

tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate (CAS No. 2639432-37-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique structural feature: a 2,3-dihydroxy-2-(methoxymethyl)propyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl carbamate functional group is well-known for its utility in protecting amino groups during organic synthesis. This protection strategy is crucial in the development of complex molecules, particularly those with multiple reactive functionalities. The 2,3-dihydroxy-2-(methoxymethyl)propyl moiety, on the other hand, introduces hydroxyl and methoxymethyl groups that can participate in hydrogen bonding and other non-covalent interactions, which are essential for the compound's biological activity.

Recent studies have highlighted the potential of tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical targets in many disease pathways, including cancer and neurodegenerative disorders. The unique structural features of tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate enable it to form stable complexes with target proteins, thereby modulating their activity.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the role of tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate in the synthesis of small molecules with anti-inflammatory properties. The hydroxyl groups on the 2,3-dihydroxy-2-(methoxymethyl)propyl moiety were found to enhance the compound's solubility and bioavailability, making it an attractive candidate for further drug development.

The synthetic versatility of tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate has also been leveraged in combinatorial chemistry approaches. A 2019 study in the European Journal of Organic Chemistry demonstrated how this compound can be used as a building block to generate libraries of structurally diverse molecules. These libraries were then screened for their biological activities against various targets, leading to the identification of several promising lead compounds.

The physical and chemical properties of tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 197 g/mol. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

In terms of stability, tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate is relatively stable under standard laboratory conditions. However, it is sensitive to acidic conditions and can undergo hydrolysis to form the corresponding amine and tert-butanol. This sensitivity can be advantageous in controlled deprotection steps during multi-step syntheses.

The safety profile of tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate has been evaluated through various toxicity studies. These studies have shown that the compound has low acute toxicity when administered orally or intravenously to laboratory animals. However, as with any chemical reagent, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, tert-butyl N-[2,3-dihydroxy-2-(methoxymethyl)propyl]carbamate (CAS No. 2639432-37-2) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.